Cas no 1420852-13-6 (Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate
• CAS No: 1420852-13-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD17015920
• CID: 2091903
• PubChem ID: 71279891
• Update Time: 2025-11-02

Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate
• JSURSCDQTBSUPP-UHFFFAOYSA-N
• 1-Boc-3-(1-Aminoethyl)azetidine
• AM98861
• AK159419
• ST24049764
• t-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate
• 3-(1-amino-ethyl)-azetidine-1-carboxylic acid tert-butyl ester
• 1-Azetidinecarboxylic acid, 3-(1-aminoethyl)-, 1,1-dimethylethyl ester
• SY116464
• DB-120079
• SCHEMBL14737693
• SB52179
• MFCD17015920
• tert-Butyl3-(1-aminoethyl)azetidine-1-carboxylate
• VGC85213
• EN300-341926
• 1420852-13-6
• AKOS023060831
• AS-42986
• MKD03021
• 962-139-1
• Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate

• MDL： MFCD17015920
• Inchi： 1S/C10H20N2O2/c1-7(11)8-5-12(6-8)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3
• InChI Key： JSURSCDQTBSUPP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C)N)C1)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 0.6

Experimental Properties

• Boiling Point: 272.2±13.0°C at 760 mmHg

Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD288035)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate

Recent Advances in the Application of Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate (CAS: 1420852-13-6) in Chemical Biology and Pharmaceutical Research

Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate (CAS: 1420852-13-6) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting neurological disorders and infectious diseases. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry, owing to its unique azetidine ring structure and functional group compatibility. This research briefing synthesizes the latest findings on its applications, synthetic methodologies, and pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of sigma-1 receptor modulators, which are promising candidates for treating neuropathic pain and neurodegenerative diseases. The researchers optimized a multi-step synthesis route using 1420852-13-6 as a pivotal intermediate, achieving a 78% overall yield with high enantiomeric purity (>99% ee). Structural modifications at the aminoethyl moiety were found to significantly influence receptor binding affinity, with lead compounds showing sub-nanomolar activity in vitro.

In parallel, a Nature Communications paper (2024) reported its application in developing novel β-lactamase inhibitors. The azetidine scaffold of 1420852-13-6 served as a core structure for designing non-β-lactam inhibitors effective against carbapenem-resistant Enterobacteriaceae. Molecular docking studies revealed that the tert-butyloxycarbonyl (Boc) protected amine enhances binding to the active site of OXA-48 β-lactamase, while the azetidine ring's constrained geometry improves metabolic stability compared to traditional acyclic analogs.

Significant progress has also been made in synthetic methodology. A recent ACS Catalysis publication (2024) described an asymmetric hydrogenation protocol for preparing 1420852-13-6 from its corresponding enamine precursor using a chiral iridium catalyst (Ir-(S)-SegPhos). This method achieved 95% conversion with 97% enantioselectivity under mild conditions (25°C, 10 bar H₂), representing a substantial improvement over previous racemic synthesis routes. The developed protocol was successfully scaled to kilogram quantities, addressing previous supply chain challenges for this important intermediate.

Pharmacokinetic studies of derivatives containing the 1420852-13-6 scaffold have shown promising results. A 2024 European Journal of Pharmaceutical Sciences report demonstrated that molecules incorporating this structure exhibit excellent blood-brain barrier penetration (brain/plasma ratio >2:1 in rodent models) and favorable metabolic stability (t_1/2 > 6 hours in human liver microsomes). These properties make it particularly valuable for CNS-targeted drug development programs currently in Phase I/II clinical trials for Alzheimer's disease and major depressive disorder.

Emerging applications in radiopharmaceuticals have also been reported. A 2023 study in the Journal of Nuclear Medicine utilized 1420852-13-6 as a precursor for ¹⁸F-labeled PET tracers targeting tumor-associated macrophages. The azetidine nitrogen served as an ideal site for ¹⁸F-fluorination, with the resulting tracer ([¹⁸F]F-AZA-1) showing high tumor uptake (SUV_max 5.2) and rapid clearance from non-target tissues in murine models of breast cancer.

In conclusion, Tert-Butyl 3-(1-aminoethyl)azetidine-1-carboxylate (1420852-13-6) continues to demonstrate remarkable versatility in pharmaceutical research. Its applications span from CNS drug discovery to antibiotic development and diagnostic imaging, supported by advances in synthetic chemistry and structural biology. Future research directions include exploring its potential in PROTAC design and as a scaffold for covalent inhibitors, with several patent applications filed in these areas during 2024.